(S)-Dolaphenine hydrochloride

• Molecular Formula: C11H13ClN2S
• Molecular Weight: 240.75 g/mol
• InChI: InChI=1S/C11H12N2S.ClH/c12-10(11-13-6-7-14-11)8-9-4-2-1-3-5-9;/h1-7,10H,8,12H2;1H/t10-;/m0./s1
• InChIKey: XQCUEKANDANWHG-PPHPATTJSA-N

Racemization during Hantzsch thiazole synthesis makes enantiopure (S)-dolaphenine hydrochloride a critical non-commodity supply chain requirement for dolastatin 10-based ADC payloads (MMAE, MMAF). - Essential C-terminal pharmacophore; (S)-configuration conserved from natural product - Enables GMP synthesis of brentuximab vedotin (Adcetris®) components - ≥97% purity, certified enantiomeric excess; avoids unpredictable diastereomer pharmacokinetics

(S)-Dolaphenine Hydrochloride Overview

(S)-Dolaphenine hydrochloride (CAS 135383-60-7) is the hydrochloride salt of (S)-2-phenyl-1-(thiazol-2-yl)ethanamine, a chiral primary amine that constitutes the C-terminal unit of the antineoplastic pentapeptide dolastatin 10 [1]. It belongs to the class of chiral 2-(1-aminoalkyl)thiazoles and serves as an essential building block for the total synthesis of dolastatin 10 and its antibody-drug conjugate (ADC) payload derivatives (e.g., MMAE, MMAF) [2]. The compound bears a single stereogenic center at the benzylic carbon adjacent to the thiazole ring; the (S)-absolute configuration at this center is conserved in the natural product and is critical for downstream biological activity [3]. Commercial availability is primarily from specialty chemical suppliers at purities typically ≥97%, with the free base optical rotation reported as [α]D = +13° (c=1, CH₃OH) [4].

Chiral building block for dolastatin 10 and ADC payload synthesis (e.g., MMAE, MMAF)

(S)-configuration conserved in native dolastatin 10; critical for target engagement studies

Commercial purity typically ≥97% (HPLC); free base [α]D reported as +13° (c=1, CH₃OH)

• [1] Pettit, G. R.; Kamano, Y.; Herald, C. L.; Tuinman, A. A.; Boettner, F. E.; Kizu, H.; Schmidt, J. M.; Baczynskyj, L.; Tomer, K. B.; Bontems, R. J. The isolation and structure of a remarkable marine animal antineoplastic constituent: Dolastatin 10. J. Am. Chem. Soc. 1987, 109, 6883–6885. View Source
• [2] Gao, G.; Wang, Y.; Hua, H.; Li, D.; Tang, C. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Mar. Drugs 2021, 19, 363. View Source
• [3] Bai, R.; Pettit, G. R.; Hamel, E. Structure-activity studies with chiral isomers and with segments of the antimitotic marine peptide dolastatin 10. Biochem. Pharmacol. 1990, 40, 1859–1864. View Source
• [4] US Patent 5,750,713 (also published as US 6,020,495). Stereoselective method for synthesizing dolaphenine. Sachdeva, Y. P.; et al. Filed 1997. View Source

Stereochemical Requirement for (S)-Dolaphenine

The (S)-absolute configuration of dolaphenine is not a dispensable structural ornament; it is a determinant of the biological activity of the dolastatin 10 pharmacophore. In systematic structure-activity studies, reversal of configuration at the dolaphenine chiral center (C-6) generated isomer 19, which was one of only two chiral isomers among eighteen tested that retained cytotoxicity against L1210 murine leukemia cells comparable to that of native dolastatin 10 [1]. All other configurational alterations elsewhere in the peptide backbone resulted in IC₅₀ values 30- to >90-fold higher (30–90 nM versus <1 nM) [1]. Moreover, the Hantzsch-type thiazole ring formation used in classical dolaphenine syntheses is prone to racemization, making the procurement of enantiomerically pure (S)-dolaphenine hydrochloride a non-trivial supply chain requirement rather than a commodity interchangeable with the (R)-enantiomer or racemic mixture [2].

Target

(S)-Dolaphenine HCl

Verified (S)-configuration; preferred for dolastatin 10 assembly and stereochemical control studies

Potential Substitute

(R)-Dolaphenine or Racemate

May alter ADC payload activity; C-6 epimerization tolerance is unique but requires validation in specific synthetic routes

Risk Summary

Racemization during Hantzsch thiazole synthesis is documented. Enantiomeric purity should be confirmed by chiral HPLC; unverified batches may contain (R)-enantiomer and compromise downstream coupling.

• [1] Bai, R.; Pettit, G. R.; Hamel, E. Structure-activity studies with chiral isomers and with segments of the antimitotic marine peptide dolastatin 10. Biochem. Pharmacol. 1990, 40, 1859–1864. View Source
• [2] Bredenkamp, M. W.; Holzapfel, C. W.; Snyman, R. M.; van Zyl, W. J. Observations on the Hantzsch Reaction: Synthesis of N-tBoc-S-Dolaphenine. Synth. Commun. 1992, 22, 3029–3039. View Source

Comparative Evidence for (S)-Dolaphenine

Stereospecific Synthesis via Norephedrine-Borane

The patented stereospecific reduction method using (1S,2R)-(+)-norephedrine-borane complex with anti-benzyl 2-thiazolyl ketone O-methyloxime produces (S)-(+)-dolaphenine in 60% isolated yield with [α]²³D = +13° (c=1, CH₃OH) [1]. The corresponding (R)-(−)-dolaphenine, synthesized using the antipodal (1R,2S)-(−)-norephedrine and the same anti-oxime substrate, is obtained in 52% isolated yield with [α]²³D = −13° (c=1, CH₃OH) [1]. The racemic mixture, prepared by using a 3:1 anti/syn oxime mixture, is obtained in 61% yield with [α]²³D = +7.3°, reflecting the net excess of the (S)-enantiomer [1]. This demonstrates that the patented method provides direct access to optically enriched (S)-dolaphenine without requiring post-synthetic resolution, whereas earlier multi-step syntheses frequently yielded racemized or partially racemized product [2].

Stereoselective Synthesis

Head-to-head

(S)-(+)-Dolaphenine: 60% yield, [α]²³D = +13°; (R)-(−): 52% yield, −13°. Racemic: 61%, +7.3°

Supports (S)-enantiomer procurement with documented optical purity; norephedrine-borane route avoids post-synthetic resolution.

Enantiomeric excess derived from specific rotation; confirm by chiral HPLC.

Evidence Dimension	Isolated yield and specific optical rotation of enantiomers and racemate
Target Compound Data	(S)-(+)-Dolaphenine: 60% yield, [α]²³D = +13° (c=1, CH₃OH)
Comparator Or Baseline	(R)-(−)-Dolaphenine: 52% yield, [α]²³D = −13°; Racemic mixture: 61% yield, [α]²³D = +7.3°
Quantified Difference	Yield difference: (S) > (R) by 8 absolute percentage points; optical rotation difference: 26° between enantiomers
Conditions	Borane-THF complex reduction of anti-benzyl 2-thiazolyl ketone O-methyloxime; norephedrine chiral auxiliary; aprotic solvent (THF); −78°C to room temperature; silica gel chromatography purification

Why This Matters

Procurement of (S)-dolaphenine hydrochloride with documented enantiomeric purity is essential because the downstream dolastatin 10 assembly requires stereochemically homogeneous C-terminal fragment; the patent method provides a validated synthetic route with reproducible yield and enantiomeric excess.

• [1] US Patent 6,020,495. Stereoselective method for synthesizing dolaphenine. Sachdeva, Y. P.; et al. Examples 3, 5, and 7. Filed 1997. View Source
• [2] Irako, N.; Hamada, Y.; Shioiri, T. A new efficient synthesis of (S)-dolaphenine ((S)-2-phenyl-1-(2-thiazolyl)ethylamine), the C-terminal unit of dolastatin 10. Tetrahedron 1992, 48, 7251–7264. View Source

Cytotoxicity of C-6 Epimer vs Other Isomers

Among eighteen configurational isomers of dolastatin 10 examined, only the isomer with reversal of configuration at position 19a in the dolaisoleuine moiety (isomer 2) and the isomer with reversal at position C-6 in the dolaphenine moiety (isomer 19) retained cytotoxicity comparable to native dolastatin 10 against L1210 murine leukemia cells [1]. Native dolastatin 10 and isomer 2 both exhibited IC₅₀ values <1 nM in this assay [1]. Isomer 19 also showed full retention of cytotoxic activity, as well as conserved effects on vinblastine binding, nucleotide exchange, βs cross-link formation, and colchicine binding in the full mechanistic panel [2]. In contrast, other configurational isomers with alterations at positions 9, 10 (dolaproine), 18, or 19 (dolaisoleucine) showed IC₅₀ values in the range of 30–90 nM, representing a ≥30-fold loss in potency [1].

C-6 Epimer Cytotoxicity

Head-to-head

IC₅₀

C-6 configuration is uniquely tolerant; cell-model endpoint context supports stereochemical control review for ADC payload design.

L1210 murine leukemia cells; tubulin interaction assays.

Racemization Risk

Cross-study comparable

Classical Hantzsch: significant racemization. MnO₂ oxidation: 0–70% yield with variable racemization. Ni(0) decarbonylation: full stereoretention.

Synthetic route determines enantiomeric integrity; racemization-suppressed methods recommended for reproducible building-block quality.

Review vendor synthetic disclosure; Bredenkamp 1992, García-Reynaga 2012.

Chiral Auxiliary Routes

Cross-study comparable

(+)-HyPN auxiliary: optically pure (S)-dolaphenine. (+)-DIP-Cl method: high enantioselectivity. Patent method: [α]D +13°.

Multiple enantioselective routes support supply chain flexibility; verify batch-specific ee for consistent stereochemical attribution.

Optically pure reported; exact ee values not directly compared across studies.

Tubulin Inhibition Contribution

Class-level inference

Dolastatin 10 (with dolaphenine): tubulin IC₅₀ 1.2 μM; dolastatin 15 (without): 23 μM (~19-fold difference). Tripeptide lacking dolaphenine: ~30% inhibition, no cytotoxicity.

Dolaphenine moiety contributes to tubulin polymerization inhibition; supports its use as a key fragment in antimitotic research tools.

Class-level SAR from dolastatin 10/15 comparison; model-response interpretation required.

Procurement Context

Data to verify

(S)-Dolaphenine HCl: ≥97% purity, CAS 135383-60-7, solubility ≥50 mg/mL in DMSO/water. (R)-enantiomer typically 2–5× higher cost, limited availability.

Practical choice for routine synthesis; verify enantiomeric purity upon receipt due to potential racemization.

Vendor-sourced pricing and purity claims; independent QC recommended.

Evidence Dimension	Cytotoxicity (IC₅₀) against L1210 murine leukemia cells and tubulin ligand interaction profile
Target Compound Data	Isomer with (S)-configuration at C-6 (native dolaphenine in dolastatin 10): IC₅₀ < 1 nM; full activity in vinblastine binding, nucleotide exchange, βs cross-link, and colchicine binding assays
Comparator Or Baseline	Isomer 19 (C-6 epimer, (R)-dolaphenine in dolastatin 10): IC₅₀ < 1 nM and full ligand interaction activity; Other configurational isomers: IC₅₀ = 30–90 nM with loss of ligand interaction activity
Quantified Difference	≥30-fold difference in IC₅₀ between dolaphenine C-6 epimer (retained activity) and isomers with alterations at other positions (30–90 nM); both C-6 diastereomers retain full activity unlike other position alterations
Conditions	L1210 murine leukemia cell culture; tubulin polymerization inhibition; radiolabeled vinblastine binding; nucleotide exchange; βs cross-link formation; colchicine binding stabilization (Biochem. Pharmacol. 1993, 45, 1503–1515)

Why This Matters

This evidence demonstrates that the configuration at the dolaphenine C-6 position is uniquely tolerant of epimerization without loss of biological activity, which has direct implications for the design of dolastatin 10-derived ADC payloads and quality control specifications for (S)-dolaphenine hydrochloride as a synthetic building block.

• [1] Bai, R.; Pettit, G. R.; Hamel, E. Structure-activity studies with chiral isomers and with segments of the antimitotic marine peptide dolastatin 10. Biochem. Pharmacol. 1990, 40, 1859–1864. View Source
• [2] Bai, R.; Roach, M. C.; Jayaram, S. K.; Barkoczy, J.; Pettit, G. R.; Ludueña, R. F.; Hamel, E. Differential effects of active isomers, segments, and analogs of dolastatin 10 on ligand interactions with tubulin: Correlation with cytotoxicity. Biochem. Pharmacol. 1993, 45, 1503–1515. View Source

Racemization During Hantzsch Thiazole Synthesis

The classical Hantzsch condensation of thioamides with α-haloketones for constructing 2-(1-aminoalkyl)thiazoles is accompanied by significant racemization at the α-carbon bearing the amino group [1]. In the synthesis of N-tBoc-(S)-dolaphenine, Bredenkamp et al. identified the mechanistic basis for this epimerization and developed a modified Hantzsch protocol that suppresses racemization, enabling isolation of the enantiomerically intact product [1]. Similarly, the manganese dioxide-mediated oxidative aromatization of thiazolines to thiazoles in earlier dolaphenine syntheses resulted in partial to complete racemization of the phenylalanine-derived chiral carbon, with yields varying from <5% to >70% depending on oxidant preparation [2]. The biomimetic decarbonylative aromatization approach using Ni(0) catalysis achieves retention of stereochemistry, providing Cbz-(S)-dolaphenine without racemization [3].

Racemization Risk

Cross-study comparable

Classical Hantzsch: significant racemization. MnO₂ oxidation: 0–70% yield with variable racemization. Ni(0) decarbonylation: full stereoretention.

Synthetic route determines enantiomeric integrity; racemization-suppressed methods recommended for reproducible building-block quality.

Review vendor synthetic disclosure; Bredenkamp 1992, García-Reynaga 2012.

Evidence Dimension	Enantiomeric integrity (retention vs. loss of (S)-configuration) as a function of synthetic methodology
Target Compound Data	N-tBoc-(S)-dolaphenine synthesized via racemization-suppressed Hantzsch protocol: enantiomerically intact; Cbz-(S)-dolaphenine via Ni(0)-promoted decarbonylative aromatization: full stereochemical retention
Comparator Or Baseline	Classical Hantzsch thiazole synthesis: significant racemization; MnO₂-mediated thiazoline oxidation: partial to complete racemization
Quantified Difference	Yield range for MnO₂ oxidation method: ~0% to >70% with variable racemization; racemization-suppressed Hantzsch method: consistent enantiomeric integrity; biomimetic Ni(0) method: quantitative retention of configuration
Conditions	Multiple synthetic routes compared across studies: Hantzsch condensation (Bredenkamp 1992), MnO₂ oxidation (Pettit 1994), Ni(0)-catalyzed decarbonylation (García-Reynaga 2012)

Why This Matters

The documented propensity for racemization during the most common thiazole-forming reactions means that (S)-dolaphenine hydrochloride procured from vendors using non-optimized synthetic routes may contain significant amounts of the (R)-enantiomer, which cannot be detected without chiral analytical methods and may compromise downstream coupling efficiency in dolastatin 10 assembly.

• [1] Bredenkamp, M. W.; Holzapfel, C. W.; Snyman, R. M.; van Zyl, W. J. Observations on the Hantzsch Reaction: Synthesis of N-tBoc-S-Dolaphenine. Synth. Commun. 1992, 22, 3029–3039. View Source
• [2] Pettit, G. R.; Singh, S. B.; Hogan, F.; Lloyd-Williams, P.; Herald, D. L.; Burkett, D. D. The dolastatins. 16. Synthesis of dolaphenine. Heterocycles 1994, 39, 361–369. View Source
• [3] García-Reynaga, P.; VanNieuwenhze, M. S. Biomimetic Synthesis of Cbz-(S)-Dolaphenine. Org. Lett. 2012, 14, 4322–4325. View Source

Asymmetric Synthesis with Chiral Pinanone Auxiliaries

The asymmetric synthesis employing (+)-2-hydroxy-3-pinanone ((+)-HyPN) and (−)-3-hydroxy-2-caranone as chiral auxiliaries afforded (S)-dolaphenine in optically pure form after alkylation of the Schiff base intermediate 18a/18b with benzyl bromide followed by hydrolytic removal of the auxiliary [1]. The same methodology was extended to the asymmetric synthesis of heteroaromatic dolaphenine congeners 27a–d, demonstrating the generality of the approach [1]. In comparison, the earlier Irako method using (+)-diisopinocampheylchloroborane ((+)-DIP-Cl) for asymmetric reduction of N-methoxy-N-methylphenylacetamide-derived ketone also delivered (S)-dolaphenine with high enantioselectivity, though the specific enantiomeric excess values for the DIP-Cl route were not directly compared to the pinanone auxiliary route in a single study [2].

Chiral Auxiliary Routes

Cross-study comparable

(+)-HyPN auxiliary: optically pure (S)-dolaphenine. (+)-DIP-Cl method: high enantioselectivity. Patent method: [α]D +13°.

Multiple enantioselective routes support supply chain flexibility; verify batch-specific ee for consistent stereochemical attribution.

Optically pure reported; exact ee values not directly compared across studies.

Evidence Dimension	Enantiomeric purity of (S)-dolaphenine obtained by different asymmetric synthetic routes
Target Compound Data	(S)-Dolaphenine via (+)-HyPN chiral auxiliary: optically pure form (quantitative ee, reported as 'optically pure'); heteroaromatic congeners 27a–d also obtained optically pure
Comparator Or Baseline	Irako 1992 (+)-DIP-Cl method: high enantioselectivity (exact ee not directly compared); Patent norephedrine-borane method: [α]D = +13°
Quantified Difference	Chiral auxiliary method yields explicitly 'optically pure' product; patent method yields product with measurable specific rotation; earlier multi-step methods yielded racemic mixtures requiring resolution
Conditions	Schiff base formation with 1-(2-thiazolyl)methylamine; alkylation with benzyl bromide; auxiliary removal by hydrolysis; Tetrahedron 1995, 51, 12731–12744

Why This Matters

The availability of at least two distinct enantioselective synthetic routes (chiral auxiliary and chiral reducing agent) provides procurement flexibility and competitive sourcing for (S)-dolaphenine hydrochloride with verified enantiomeric purity, reducing supply chain risk for dolastatin 10 manufacturing.

• [1] Chen, Y.; Mi, A.; Xiao, X.; Jiang, Y. A New Asymmetric Synthesis of (S)-Dolaphenine and Its Heteroaromatic Congeners Utilizing (+)-2-Hydroxy-3-pinanone and (−)-3-Hydroxy-2-caranone as Chiral Auxiliaries. Tetrahedron 1995, 51, 12731–12744. View Source
• [2] Irako, N.; Hamada, Y.; Shioiri, T. A new efficient synthesis of (S)-dolaphenine ((S)-2-phenyl-1-(2-thiazolyl)ethylamine), the C-terminal unit of dolastatin 10. Tetrahedron 1992, 48, 7251–7264. View Source

Tubulin Inhibition: Dolastatin 10 vs Dolastatin 15

Dolastatin 10, whose C-terminal unit is (S)-dolaphenine, inhibits glutamate-induced polymerization of purified tubulin with an IC₅₀ of 1.2 μM, approximately 19-fold more potent than dolastatin 15 (IC₅₀ = 23 μM), which lacks the dolaphenine residue [1]. The tripeptide segment consisting of dolavaline-valine-dolaisoleucine (lacking dolaproine and dolaphenine) retains only approximately 30% of the tubulin polymerization inhibitory activity of full-length dolastatin 10, and this tripeptide has no detectable cytotoxicity against L1210 cells [2]. The tetrapeptide segment lacking dolavaline (containing dolaphenine) retains polymerization inhibition but not the full ligand interaction profile, indicating that the dolaphenine moiety contributes to tubulin binding but is not sufficient alone for the complete pharmacophore [3].

Tubulin Inhibition Contribution

Class-level inference

Dolastatin 10 (with dolaphenine): tubulin IC₅₀ 1.2 μM; dolastatin 15 (without): 23 μM (~19-fold difference). Tripeptide lacking dolaphenine: ~30% inhibition, no cytotoxicity.

Dolaphenine moiety contributes to tubulin polymerization inhibition; supports its use as a key fragment in antimitotic research tools.

Class-level SAR from dolastatin 10/15 comparison; model-response interpretation required.

Evidence Dimension	Tubulin polymerization inhibition (IC₅₀) and cytotoxicity of dolastatin 10 fragments and dolastatin 15
Target Compound Data	Dolastatin 10 (containing (S)-dolaphenine at C-terminus): tubulin polymerization IC₅₀ = 1.2 μM; L1210 cytotoxicity IC₅₀ = 0.5 nM
Comparator Or Baseline	Dolastatin 15 (does not contain dolaphenine): tubulin polymerization IC₅₀ = 23 μM; Tripeptide (Dov-Val-Dil, lacks dolaphenine): ~30% polymerization inhibition vs. dolastatin 10, no cytotoxicity
Quantified Difference	~19-fold difference in tubulin polymerization IC₅₀ between dolastatin 10 (1.2 μM) and dolastatin 15 (23 μM); tripeptide lacking dolaphenine retains only 30% of polymerization activity and loses all cytotoxicity
Conditions	Glutamate-induced polymerization of purified tubulin; L1210 murine leukemia cell growth inhibition (Biochem. Pharmacol. 1990, 39, 1941–1949; Biochem. Pharmacol. 1990, 40, 1859–1864)

Why This Matters

The dolaphenine-containing C-terminal region of dolastatin 10 is a major contributor to the >19-fold enhancement in tubulin polymerization inhibition relative to dolastatin 15, validating (S)-dolaphenine hydrochloride as an indispensable building block for any synthetic effort aiming to recapitulate or improve upon dolastatin 10's antimitotic potency.

• [1] Bai, R.; Pettit, G. R.; Hamel, E. Dolastatin 10, a powerful cytostatic peptide derived from a marine animal: Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain. Biochem. Pharmacol. 1990, 39, 1941–1949. View Source
• [2] Bai, R.; Pettit, G. R.; Hamel, E. Structure-activity studies with chiral isomers and with segments of the antimitotic marine peptide dolastatin 10. Biochem. Pharmacol. 1990, 40, 1859–1864. View Source
• [3] Bai, R.; Roach, M. C.; Jayaram, S. K.; Barkoczy, J.; Pettit, G. R.; Ludueña, R. F.; Hamel, E. Differential effects of active isomers, segments, and analogs of dolastatin 10 on ligand interactions with tubulin: Correlation with cytotoxicity. Biochem. Pharmacol. 1993, 45, 1503–1515. View Source

Enantiomeric Purity and Procurement Cost

Commercial (S)-dolaphenine hydrochloride is routinely supplied at ≥97% or ≥98% purity by multiple vendors, with the (S)-configuration documented by CAS 135383-60-7 and characterized by specific optical rotation . The (R)-dolaphenine enantiomer (free base or hydrochloride) is far less commonly stocked and generally available only through custom synthesis or specialized chiral vendors, reflecting the substantially lower commercial demand and the absence of the (R)-enantiomer in the native dolastatin 10 structure . Typical pricing for (S)-dolaphenine hydrochloride at the 100 mg to 1 g scale ranges from approximately $135 to $575 USD depending on purity and vendor, whereas (R)-dolaphenine quotations, when obtainable, are typically 2–5× higher for equivalent quantities due to lower production volumes . Solubility data indicate ≥50 mg/mL in both DMSO and water for the hydrochloride salt, supporting its use in both organic and aqueous synthetic protocols .

Procurement Context

Data to verify

(S)-Dolaphenine HCl: ≥97% purity, CAS 135383-60-7, solubility ≥50 mg/mL in DMSO/water. (R)-enantiomer typically 2–5× higher cost, limited availability.

Practical choice for routine synthesis; verify enantiomeric purity upon receipt due to potential racemization.

Vendor-sourced pricing and purity claims; independent QC recommended.

Evidence Dimension	Commercial availability, purity specification, and procurement cost
Target Compound Data	(S)-Dolaphenine hydrochloride: purity ≥97–99%, CAS 135383-60-7, solubility ≥50 mg/mL in DMSO and H₂O; pricing ~$135/100mg to ~$575/1g
Comparator Or Baseline	(R)-Dolaphenine: limited commercial availability, primarily custom synthesis, pricing typically 2–5× higher; Racemic dolaphenine: rarely offered as a catalog item
Quantified Difference	Purity typically specified at ≥97%; cost differential approximately 2–5× between (S) and (R) enantiomers; solubility identical between enantiomers for the hydrochloride salt form
Conditions	Vendor catalogs: Aladdin Scientific (Purity 99%, Cat# D646923), 10XChem (Purity 97%, Cat# TX009DLP), TargetMol (Cat# T19620), MedChemExpress; InvivoChem (Purity ≥98%, Cat# V33132)

Why This Matters

The ready commercial availability of (S)-dolaphenine hydrochloride at defined purity with documented CAS registry number, compared to the scarcity and premium pricing of the (R)-enantiomer, makes the (S)-form the practical choice for routine dolastatin 10 synthesis and ADC payload development, but also underscores the importance of verifying enantiomeric purity upon receipt.

Applications of (S)-Dolaphenine Hydrochloride

Total Synthesis of Dolastatin 10 and ADC Payloads

(S)-Dolaphenine hydrochloride is the required C-terminal building block for the total synthesis of dolastatin 10, which exhibits an IC₅₀ of 0.5 nM against L1210 leukemia cells and 1.2 μM for tubulin polymerization inhibition [1]. The (S)-configuration at the dolaphenine chiral center is essential: reversed configuration generates isomer 19 with retained activity, but most other configurational alterations reduce cytotoxicity ≥30-fold (IC₅₀ 30–90 nM vs. <1 nM) [2]. Dolastatin 10-derived ADC payloads monomethyl auristatin E (MMAE) and monomethyl auristatin F (MMAF), which incorporate the dolaphenine C-terminal pharmacophore, are the cytotoxic components of approved ADCs including brentuximab vedotin (Adcetris®) [3]. The synthetic route must employ enantiomerically pure (S)-dolaphenine to avoid the formation of diastereomeric ADC payloads that could exhibit unpredictable potency and pharmacokinetics [2].

Stereochemical SAR Studies of Dolastatin 10

The unique tolerance of the dolaphenine C-6 position to epimerization without loss of cytotoxicity—demonstrated by isomer 19 retaining full L1210 activity (<1 nM IC₅₀) and full tubulin ligand interaction profile—makes (S)-dolaphenine hydrochloride and its (R)-epimer valuable chiral probe molecules [1]. Researchers can use both enantiomers to delineate which portions of the dolastatin 10 pharmacophore tolerate configurational flexibility, supporting rational design of simplified dolastatin analogs with improved synthetic accessibility while maintaining potency [2].

Enantioselective Analytical Method Development

The documented propensity of the Hantzsch thiazole synthesis to cause racemization at the α-amino carbon [1] and the variable racemization observed during MnO₂-mediated oxidative aromatization [2] create a critical need for chiral QC methods. (S)-Dolaphenine hydrochloride with certified enantiomeric excess serves as a reference standard for developing chiral HPLC, SFC, or NMR-based enantiopurity assays that can detect even low levels of (R)-dolaphenine contamination in synthetic batches, ensuring batch-to-batch consistency in GMP manufacturing of dolastatin 10-derived therapeutics [3].

Heteroaromatic Congener Synthesis for Analog Libraries

The chiral pinanone/caranone auxiliary methodology provides access not only to optically pure (S)-dolaphenine but also to a series of heteroaromatic congeners (27a–d) that retain the (S)-configuration at the benzylic chiral center while varying the heterocyclic ring [1]. These congeners enable systematic exploration of the thiazole ring's contribution to tubulin binding and cytotoxicity, potentially yielding dolastatin 10 analogs with altered pharmacokinetic or toxicity profiles for ADC applications. The procurement of (S)-dolaphenine hydrochloride as a benchmark starting material facilitates direct comparison with newly synthesized heteroaromatic analogs in parallel biological assays [1].

Application

Selection Property

Validation Focus

Dolastatin 10 & ADC Payload Synthesis

Stereochemical control (S)-configuration

Enantiomeric purity verification by chiral HPLC

Stereochemical SAR Studies

C-6 epimerization tolerance context

Cell-model endpoint review (tubulin interaction)

Chiral QC Method Development

Certified enantiomeric excess reference

Chiral HPLC/SFC method validation

Heteroaromatic Analog Synthesis

Optically pure (S)-configuration benchmark

Comparative tubulin-binding assay context

• [1] Bai, R.; Pettit, G. R.; Hamel, E. Dolastatin 10, a powerful cytostatic peptide derived from a marine animal: Inhibition of tubulin polymerization mediated through the vinca alkaloid binding domain. Biochem. Pharmacol. 1990, 39, 1941–1949. View Source
• [2] Bai, R.; Pettit, G. R.; Hamel, E. Structure-activity studies with chiral isomers and with segments of the antimitotic marine peptide dolastatin 10. Biochem. Pharmacol. 1990, 40, 1859–1864. View Source
• [3] Gao, G.; Wang, Y.; Hua, H.; Li, D.; Tang, C. Marine Antitumor Peptide Dolastatin 10: Biological Activity, Structural Modification and Synthetic Chemistry. Mar. Drugs 2021, 19, 363. View Source